Cas no 1417519-39-1 (2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine)

• Product Name: 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine
• CAS No: 1417519-39-1
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• MDL: MFCD23143969
• CID: 5218666
• Update Time: 2025-06-08

2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine
• 2,4-Dichloro-6-(tetrahydro-2H-pyran-4-yl)pyrimidine

• MDL： MFCD23143969
• Inchi： 1S/C9H10Cl2N2O/c10-8-5-7(12-9(11)13-8)6-1-3-14-4-2-6/h5-6H,1-4H2
• InChI Key： XEABGXMPIACJHJ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(C2CCOCC2)=CC(Cl)=N1

Additional information on 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine

Introduction to 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine (CAS No. 1417519-39-1)

2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine, identified by the CAS number 1417519-39-1, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic compound features a pyrimidine core substituted with two chlorine atoms at the 2 and 4 positions, and a tetrahydropyranyl group at the 6 position. The unique structural attributes of this molecule make it a valuable intermediate in the synthesis of various biologically active compounds.

The pyrimidine scaffold is a cornerstone in medicinal chemistry, given its prevalence in nucleic acid bases and its ability to interact with biological targets. The introduction of chlorine atoms at the 2 and 4 positions enhances the electrophilicity of the pyrimidine ring, facilitating further functionalization through nucleophilic substitution reactions. This property is particularly useful in constructing more complex molecules, such as antiviral and anticancer agents.

The tetrahydropyranyl group appended to the pyrimidine ring introduces additional conformational flexibility and potential for hydrogen bonding interactions. This modification can influence both the solubility and bioavailability of derivatives, making it a strategic choice for drug design. Recent studies have highlighted the utility of tetrahydropyranyl-substituted pyrimidines in developing kinase inhibitors, which are crucial in targeted cancer therapies.

Recent advancements in synthetic methodologies have enabled more efficient access to 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse substituents onto the pyrimidine core with high selectivity and yield. These techniques have opened new avenues for generating novel analogs with tailored biological activities.

In the context of drug discovery, 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine has been explored as a precursor for compounds targeting specific enzymes and receptors. Notably, derivatives of this molecule have shown promise in inhibiting Janus kinases (JAKs), which play a pivotal role in inflammatory pathways. The ability to modulate JAK activity makes these compounds attractive candidates for treating autoimmune diseases and chronic inflammation.

The agrochemical sector has also benefited from the versatility of 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine. Pyrimidine-based herbicides and fungicides are widely used due to their efficacy and selectivity. By incorporating functional groups like tetrahydropyranyls, chemists can fine-tune the spectrum of activity against various plant pathogens while minimizing environmental impact.

Computational chemistry has played a pivotal role in understanding the reactivity and binding properties of 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine. Molecular modeling studies have revealed insights into how different substituents influence the molecule's interactions with biological targets. These insights are instrumental in rational drug design, allowing researchers to predict and optimize lead compounds before experimental synthesis.

The synthesis of 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine involves multi-step organic transformations that require careful optimization. Common strategies include nucleophilic aromatic substitution followed by protection-deprotection steps to introduce the tetrahydropyranyl group. Advances in green chemistry have also led to the development of more sustainable synthetic routes, reducing waste and improving atom economy.

One notable application of this compound is in the development of antiviral agents. Pyrimidine derivatives have been shown to inhibit viral polymerases by competing with natural substrates or by inducing structural changes in viral proteins. The chlorine atoms on the pyrimidine ring provide sites for further derivatization, enabling the creation of molecules with enhanced antiviral potency.

The pharmacokinetic properties of derivatives derived from 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine are another area of active investigation. By modifying solubility and metabolic stability through structural engineering, researchers aim to improve bioavailability and reduce toxicity. Techniques such as prodrug design have been employed to enhance delivery systems for these therapeutic agents.

In conclusion, 2,4-Dichloro-6-(4-tetrahydropyranyl)pyrimidine (CAS No. 1417519-39-1) is a versatile intermediate with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it a valuable building block for drug discovery efforts targeting various diseases. As synthetic methodologies continue to evolve, so too will our ability to harness this compound's potential for developing novel therapeutics.